Cas no 1361597-38-7 (Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate)

• Product Name: Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate
• CAS No: 1361597-38-7
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4967386
• Update Time: 2025-05-21

Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate

• Inchi： 1S/C14H10Cl3NO3/c1-20-11-4-3-10(14(19)21-2)18-13(11)7-5-8(15)12(17)9(16)6-7/h3-6H,1-2H3
• InChI Key： KFKMORIMVXGPIX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(C(=O)OC)N=1)OC)Cl)Cl

Computed Properties

• Exact Mass: 344.972626 g/mol
• Monoisotopic Mass: 344.972626 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 48.4
• Molecular Weight: 346.6

Additional information on Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate

Research Update on Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate (CAS: 1361597-38-7): Synthesis, Applications, and Recent Advances

Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate (CAS: 1361597-38-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This picolinate derivative, characterized by its unique trichlorophenyl and methoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have explored its synthesis pathways, structural modifications, and biological activities, positioning it as a compound of interest for future drug discovery efforts.

The synthesis of Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate typically involves multi-step organic reactions, including esterification and palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in pharmaceutical formulations.

Recent pharmacological investigations have focused on the compound's mechanism of action, particularly its interaction with bacterial enzymes. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate exhibits potent inhibitory effects against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The compound's ability to disrupt bacterial cell wall synthesis through targeted enzyme inhibition suggests its potential as a lead compound for new antibiotic development.

In addition to its antimicrobial properties, emerging research has explored the compound's applications in cancer therapeutics. A preclinical study (2024) reported in European Journal of Medicinal Chemistry found that structural analogs of Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate displayed selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific metabolic enzymes. These findings open new avenues for structure-activity relationship studies and further optimization of the compound's anticancer properties.

The compound's pharmacokinetic profile has also been a subject of recent investigation. A 2024 ADME (Absorption, Distribution, Metabolism, and Excretion) study conducted by pharmaceutical researchers revealed favorable oral bioavailability and metabolic stability in animal models, suggesting potential for oral drug formulation. However, researchers noted the need for further optimization to improve blood-brain barrier penetration for potential CNS applications.

From a chemical biology perspective, Methyl 5-methoxy-6-(3,4,5-trichlorophenyl)picolinate serves as a valuable scaffold for medicinal chemistry. Its rigid aromatic structure and multiple sites for functional group modifications make it particularly useful for structure-based drug design. Recent computational studies utilizing molecular docking and dynamics simulations have provided insights into its binding modes with various biological targets, facilitating rational drug design approaches.

Looking forward, the research community anticipates several directions for further investigation of this compound. These include exploring its potential in combination therapies, developing more efficient synthetic methodologies, and conducting comprehensive toxicological evaluations. The compound's unique structural features continue to make it a promising candidate for addressing current challenges in drug-resistant infections and targeted cancer therapies.